Cas no 110100-01-1 (1-Pentanone, 1-(2-chloro-5-pyrimidinyl)-)

• Product Name: 1-Pentanone, 1-(2-chloro-5-pyrimidinyl)-
• CAS No: 110100-01-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 1191022
• PubChem ID: 13715743
• Update Time: 2025-04-20

1-Pentanone, 1-(2-chloro-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(2-chloro-5-pyrimidinyl)-
• DTXSID901273534
• 110100-01-1

• Inchi： 1S/C9H11ClN2O/c1-2-3-4-8(13)7-5-11-9(10)12-6-7/h5-6H,2-4H2,1H3
• InChI Key： XDWDGQFSBAVMMG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(CCCC)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85